JWH 019 N-(5-hydroxyhexyl) metabolite-d5
Overview
Description
JWH 019 N-(5-hydroxyhexyl) metabolite-d5 contains five deuterium atoms at the 2, 4, 5, 6, and 7 positions. It is intended for use as an internal standard for the quantification of acetyl norfentanyl by GC- or LC-mass spectrometry. JWH 019 N-(5-hydroxyhexyl) metabolite-d5 contains five deuterium atoms at the 2, 4, 5, 6, and 7 positions. It is intended for use as an internal standard for the quantification of acetyl norfentanyl by GC- or LC-mass spectrometry. Cannabimimetic indoles, including certain JWH compounds, have been identified in herbal blends. JWH 018, a potent agonist of both the central cannabinoid (CB1) receptor and peripheral cannabinoid (CB2) receptor, has been found in many herbal blends and has been regulated in the United States and other countries. Studies indicate that JWH 018 is rapidly metabolized by the liver and that certain metabolites can be identified in the urine. JWH 019 is nearly identical to JWH 018 in structure and activity at both CB receptors. JWH 019 N-(5-hydroxyhexyl) metabolite is an expected metabolite of JWH 019, detectable both in serum and urine. Its biological activities have not been evaluated.
Scientific Research Applications
Metabolite Identification and Quantification
- JWH-018 and JWH-073, related to JWH 019, show various primary metabolites including (ω-1)-hydroxyl derivatives, which are excreted in human urine. These metabolites can be identified and quantified using liquid chromatography-tandem mass spectrometry (LC-MS/MS) and solid-phase extraction procedures (Chimalakonda et al., 2011).
- JWH-015, another analogue, undergoes extensive in vitro microsomal metabolism, producing multiple metabolites, including monohydroxylation on different parts of the molecule, which can be detected using HPLC-MS/MS (Zhang et al., 2006).
Metabolite Activity and Toxicity
- A major glucuronidated metabolite of JWH-018, JWH-018-N-(5-hydroxypentyl) β-D-glucuronide, binds to cannabinoid type 1 receptors (CB1Rs) and exhibits antagonistic activity, demonstrating the potential pharmacological activity of such metabolites (Seely et al., 2012).
- The toxicological impact of JWH-018 and its phase I metabolite, N-(3-hydroxypentyl), on human cell lines indicates that the metabolite may induce cell death through necrosis, suggesting a non-CB1 receptor mediated toxicological mechanism (Couceiro et al., 2016).
properties
Product Name |
JWH 019 N-(5-hydroxyhexyl) metabolite-d5 |
|---|---|
Molecular Formula |
C25H20D5NO2 |
Molecular Weight |
376.5 |
InChI |
InChI=1S/C25H25NO2/c1-18(27)9-6-7-16-26-17-23(21-13-4-5-15-24(21)26)25(28)22-14-8-11-19-10-2-3-12-20(19)22/h2-5,8,10-15,17-18,27H,6-7,9,16H2,1H3/i4D,5D,13D,15D,17D |
InChI Key |
OMWLYFDUQMJPOS-IHUSPWCGSA-N |
SMILES |
O=C(C1=C([2H])N(CCCCC(O)C)C2=C1C([2H])=C([2H])C([2H])=C2[2H])C3=CC=CC4=C3C=CC=C4 |
synonyms |
(1-(5-hydroxyhexyl)-1H-indol-3-yl-2,4,5,6,7-d5)(naphthalen-1-yl)methanone |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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